Cas no 59660-24-1 (Descyano Cimetidine Dihydrochloride Salt)

• Product Name: Descyano Cimetidine Dihydrochloride Salt
• CAS No: 59660-24-1
• MF: C₉H₁₉Cl₂N₅S
• MW: 300.25165772438
• CID: 950442
• PubChem ID: 12923393
• Update Time: 2025-04-19

Descyano Cimetidine Dihydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• cimetidine dihydrochloride imp d
• CIMETIDINE GUANIDINE DERIVATIVE (N-METHYL-N'-[2-[[(5-METHYL-H-IMIDAZOL-4-YL)-METHYL]-THIOL]-ETHYL]-GUANIDINE DIHYDROCHL...
• Descyano Cimetidine Dihydrochloride Salt
• CIMETIDINE GUANIDINE DERIVATIVE
• Cimetidine guanidine derivative (N-Methyl-N'-[2-[[(5-methyl-H-imidazol-4-yl)-methyl]-thiol]-ethyl]-guanidine dihydrochloride)
• N-METHYL-N'-[2-[[(5-METHYL-H-IMIDAZOL-4-YL)-METHYL]-THIOL]-ETHYL]-GUANIDINE DIHYDROCHLORIDE
• 1-Methyl-3-[2-[[(5-methyl-1H-imidazol-4-yl)methyl]sulphanyl]ethyl]guanidine Dihydrochloride
• 2-methyl-1-[2-[(5-methyl-1H-imidazol-4-yl)methylsulfanyl]ethyl]guanidine;dihydrochloride
• 59660-24-1
• SCHEMBL11363615
• XZXHAKRJVLRPLD-UHFFFAOYSA-N
• N-methyl-N'-[2-((4-methyl-5-imidazolyl)methylthio)ethyl]guanidine dihydrochloride
• CHEMBL542087

• Inchi： 1S/C9H17N5S.2ClH/c1-7-8(14-6-13-7)5-15-4-3-12-9(10)11-2;;/h6H,3-5H2,1-2H3,(H,13,14)(H3,10,11,12);2*1H
• InChI Key： XZXHAKRJVLRPLD-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(CCN/C(=N/C)/N)CC1=C(C)NC=N1

Computed Properties

• Exact Mass: 299.07400
• Monoisotopic Mass: 299.0738222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Melting Point: 199 - 202°C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 101.89000
• LogP: 3.18060

Descyano Cimetidine Dihydrochloride Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)